FLUORESCENTBRIGHTENER84

• CAS No.: 12224-05-4
• Molecular Formula: C16H30O3

Description

Fluorescent Brightener 84 (FB84) is a synthetic organic compound belonging to the class of optical brightening agents (OBAs). These agents absorb ultraviolet (UV) light and re-emit it as blue-violet visible light, enhancing the perceived whiteness and brightness of materials such as textiles, plastics, and paper.

Key properties of FB84 (inferred from analogous compounds) include:

• UV absorption range: 340–370 nm.
• Fluorescence emission: 420–450 nm (blue region).
• Applications: Primarily used in detergent formulations and paper manufacturing due to its compatibility with cellulose fibers and surfactants .

Comparison with Similar Compounds

Comparison with Similar Fluorescent Brighteners

Structural and Functional Differences

The performance of fluorescent brighteners is dictated by their molecular structure. Below is a comparative analysis of FB84 and structurally related compounds:

Parameter	FB84 (Inferred)	Fluorescent Brightener 28 (FB28)	Fluorescent Brightener 184 (FB184)
Molecular Formula	Likely C₃₆H₃₀N₆O₁₂S₄Na₂	C₄₀H₄₂N₁₂O₁₀S₂·2Na	Not specified
Core Structure	Stilbene derivative	Triazinyl-aminostilbene sulfonate	Likely benzoxazole or coumarin derivative
Water Solubility	High (due to sulfonate groups)	High	Moderate to high
Optimal pH Range	6–11	6–10	5–9
Thermal Stability	Up to 150°C	Up to 160°C	Up to 140°C

Key Observations :

• FB28 : Features a triazine ring, which enhances UV resistance compared to stilbene-based FB84. This makes FB28 more suitable for applications requiring prolonged exposure to sunlight, such as outdoor textiles .
• FB184 : Likely contains heterocyclic moieties (e.g., benzoxazole), offering superior brightness in synthetic fibers like polyester due to stronger π-π interactions .

Fluorescence Efficiency Under Variable Conditions

Evidence from analogous compounds reveals critical differences in fluorescence behavior:

• Alkaline Stability : FB84 and FB28 maintain fluorescence intensity at pH 6–11, making them ideal for detergent formulations. In contrast, FG-type brighteners (e.g., Fluorescent Brightener 220) exhibit fluorescence quenching above pH 10 .
• Ionic Strength Sensitivity: Sulfonated brighteners like FB84 and FB28 show reduced aggregation in high-salinity environments, whereas non-sulfonated analogs (e.g., Fluorescent Brightener 199) precipitate under similar conditions .

Industrial Applicability

Paper Manufacturing

FB84 meets critical requirements for paper brighteners, including:

• Compatibility with fillers (e.g., calcium carbonate) and adhesives (e.g., starch).
• Acid/Alkali Resistance : Stable across pH 6–11, ensuring consistent performance during paper processing .
  In contrast, FB184 is less favored in papermaking due to its moderate acid resistance (optimal at pH 5–9) .

Textile Detergents

FB84 outperforms coumarin-based brighteners (e.g., Fluorescent Brightener 52) in cotton fabrics due to stronger binding to cellulose. However, FB28 achieves higher brightness retention after repeated washing cycles .